BENGHE Foundational & Exploratory

Check Availability & Pricing

Estriol-d2: A Technical Guide to Safety and
Handling for Research Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Estriol-d2

Cat. No.: B594238

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling, storage, and disposal of Estriol-d2, including toxicological data and detailed
experimental protocols for its use as an internal standard.

Estriol-d2 (E3-d2), a deuterated form of the natural estrogen Estriol, serves as a critical
internal standard for the precise quantification of estriol in biological matrices.[1] Its use in
research, particularly in endocrinology and drug development, necessitates a thorough
understanding of its safety profile and proper handling procedures to ensure the well-being of
laboratory personnel and the integrity of experimental data. This guide provides a
comprehensive overview of the safety and handling guidelines for Estriol-d2, supported by
toxicological data and detailed experimental protocols.

Chemical and Physical Properties

Estriol-d2 is a white to off-white solid. Key chemical and physical properties are summarized in
the table below.
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Property Value
Chemical Formula C1sH22D203
Molecular Weight 290.4 g/mol
CAS Number 53866-32-3
Appearance Solid

Soluble in methanol, ethanol, DMSO, and DMF.

Solubility
[2]
Storage Temperature -20°C
Stability Stable for at least 4 years when stored at -20°C.

Hazard Identification and Safety Precautions

While specific comprehensive toxicological studies on Estriol-d2 are limited, its safety profile is
generally extrapolated from that of its non-deuterated counterpart, Estriol. Estriol is classified
as a hazardous substance.

GHS Hazard Classification for Estriol:

Carcinogenicity: May cause cancer.[3]

Reproductive Toxicity: May damage fertility or the unborn child.[3]

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Eye Damage/Irritation: Causes serious eye irritation.[2]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment should be worn when
handling Estriol-d2:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
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» Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.[2]

Handling Procedures

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form.[2]

» Avoid inhalation of dust and contact with skin and eyes.[2]
e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where Estriol-d2 is handled.[2]

Toxicological Data

The toxicological data for Estriol is used as a primary reference for the safety assessment of
Estriol-d2.

Endpoint Species Route Value Reference

LD50 Rat Oral >2000 mg/kg [4]

Known to be a
human
Carcinogenicity Human - carcinogen (asa [5]

class of steroidal

estrogens)
] May damage
Reproductive -
o Human - fertility or the [3]
Toxicity )
unborn child

First Aid Measures
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» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[2]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.[2]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek medical attention.[2]

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Storage and Disposal
o Storage: Store Estriol-d2 in a tightly sealed container in a freezer at -20°C.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This material should be treated as hazardous waste.

Experimental Protocols

Estriol-d2 is primarily used as an internal standard in the quantification of estriol in biological
samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Estriol in Serum using LC-MS/MS with
Estriol-d2 Internal Standard

This protocol outlines a general procedure for the extraction and analysis of estriol from serum.
Materials:

Estriol and Estriol-d2 standards

Human serum samples

Methanol (LC-MS grade)

Water (LC-MS grade)
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e Solid Phase Extraction (SPE) cartridges
e LC-MS/MS system
Procedure:
o Preparation of Standards and Quality Controls (QC):
o Prepare stock solutions of Estriol and Estriol-d2 in methanol.

o Create a series of calibration standards by spiking known concentrations of Estriol into a
surrogate matrix (e.g., charcoal-stripped serum).

o Prepare QC samples at low, medium, and high concentrations in the same manner.
o Sample Preparation (Solid Phase Extraction - SPE):

o To a known volume of serum sample, calibration standard, or QC, add a fixed amount of
Estriol-d2 internal standard solution.

o Condition the SPE cartridge with methanol followed by water.

o Load the sample onto the conditioned SPE cartridge.

o Wash the cartridge with a weak solvent to remove interferences.

o Elute the analyte and internal standard with an appropriate organic solvent.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

» Column: A suitable C18 reversed-phase column.
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» Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like
ammonium fluoride or formic acid.[6][7]

» Flow Rate: Typically 0.2-0.5 mL/min.

» Injection Volume: 5-20 L.

o Tandem Mass Spectrometry (MS/MS):

» |onization Mode: Electrospray lonization (ESI) in negative mode is common for
estrogens.[7]

» Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion
transitions for both Estriol and Estriol-d2.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Estriol to Estriol-d2 against
the concentration of the calibration standards.

o Determine the concentration of Estriol in the unknown samples and QCs by interpolating
their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow

Sample Preparation Analysis Result
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Caption: Workflow for Estriol quantification in serum.

Estrogen Signaling Pathway (Genomic)
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Caption: Simplified genomic estrogen signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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